2,5-Dibromo-1,4-benzoquinone

• IUPAC Name: 2,5-dibromocyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C6H2Br2O2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H
• InChI Key: KNPAQJBQOIAPBP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)C=C(C1=O)Br)Br
• Molecular Formula: C6H2Br2O2
• DSSTOX Substance ID: DTXSID90337493
• Molecular Weight: 265.89 g/mol
• CAS RN: 1633-14-3

Description

2,5-Dibromo-1,4-benzoquinone is a useful research chemical used in the preparation of binaphthol-type biaryls. It belongs to the category of heterocyclic organic compounds. Its molecular formula is C6H2Br2O2 and its molecular weight is 265.89.

Synthesis Analysis

The synthesis of 2,5-Dibromo-1,4-benzoquinone involves various methods. One approach involves the reaction between p-benzoquinone and various amines. Another method involves a nucleophilic substitution yielding a crude mixture of reactant and one product.

Chemical Reactions Analysis

2,5-Dibromo-1,4-benzoquinone is involved in various chemical reactions. For instance, it is known to react with secondary amines to form 2,5-diamino compounds.

Physical And Chemical Properties Analysis

2,5-Dibromo-1,4-benzoquinone has a molecular weight of 265.89 g/mol. More detailed physical and chemical properties are yet to be fully elucidated based on the available literature.

Scientific Research Applications

Synthesis of Binaphthol-Type Biaryls

. These compounds are significant due to their chirality and are often used as ligands in asymmetric catalysis, which is crucial for producing pharmaceuticals with the desired optical activity.

Analytical Chemistry

In analytical chemistry, this compound serves as a standard or reagent for various analytical methods. .

Photosynthetic Research

2,5-Dibromo-1,4-benzoquinone is used as an inhibitor in photosynthetic research. .

Material Science

In material science, 2,5-Dibromo-1,4-benzoquinone is used in the development of new materials. .

Biochemistry Research

This compound is significant in biochemistry research for studying enzyme mechanisms and redox reactions. .

Environmental Impact Studies

2,5-Dibromo-1,4-benzoquinone is also studied for its environmental impact, particularly its role as a disinfection by-product in water treatment processes. .

Future Directions

Future studies may focus on the characterization and determination of 2,5-Dibromo-1,4-benzoquinone as a new chlorination disinfection byproduct in drinking water. Other research directions may involve exploring its potential applications in the synthesis of other compounds.

Mechanism of Action

Target of Action

The primary targets of 2,5-Dibromo-1,4-benzoquinone are several components of the photosynthetic electron transport chain (pETC) in organisms like Mastigocladus laminosus. These include Apocytochrome f, Cytochrome b6-f complex subunits 4, 5, 6, 7, 8, Cytochrome b6, and Cytochrome b6-f complex iron-sulfur subunit . These targets play crucial roles in the photosynthetic process, facilitating the transfer of electrons and the generation of energy.

Mode of Action

At low concentrations, 2,5-Dibromo-1,4-benzoquinone inhibits the reduction of conventional hydrophilic electron acceptors, probably acting as a plastoquinone antagonist . At higher concentrations, it acts as an electron acceptor, intercepting electrons either before or at the site of its inhibitory activity .

Biochemical Pathways

The compound primarily affects the photosynthetic electron transport chain (pETC), a crucial pathway in photosynthetic organisms. By acting as an antagonist to plastoquinone and an electron acceptor, it can disrupt the normal flow of electrons within this pathway, potentially affecting the organism’s ability to generate energy through photosynthesis .

Pharmacokinetics

These properties would significantly impact the compound’s bioavailability and its overall effect on the organism .

Result of Action

The molecular and cellular effects of 2,5-Dibromo-1,4-benzoquinone’s action primarily involve the disruption of normal electron flow within the photosynthetic electron transport chain. This disruption can inhibit the organism’s ability to carry out photosynthesis effectively, which could have significant downstream effects on its energy production and overall survival .

Synthesis routes and methods

Procedure details

To a solution of 2,5-dibromohydroquinone (1) (5 g, 18.6 mol) in acetonitrile (250 ml) was added cerium ammonium nitrate (21.4 g, 39.0 mmol), in small portions. The clear orange solution was stirred for 10 min at room temperature, diluted with water (80 ml) and extracted with chloroform (3×200 ml). The combined chloroform layers were dried over sodium sulphate and evaporated, yielding 3.5 g (71%) of the quinone (2).

Q & A

Q1: What is the significance of 2,5-Dibromo-1,4-benzoquinone in bioelectrocatalysis?

A1: Research has demonstrated the potential of 2,5-Dibromo-1,4-benzoquinone as a mediator in bioelectrocatalytic systems. A study utilizing immobilized Gluconobacter oxydans bacteria for glucose oxidation revealed that 2,5-Dibromo-1,4-benzoquinone exhibited superior efficiency compared to other mediators tested, including ferrocene and 2-methyl-1,4-benzoquinone. [] This efficiency is characterized by the system's high maximum reaction rate and favorable ratios of Michaelis constants to distribution constants for both the substrate (glucose) and the electron acceptor. []

Q2: How does 2,5-Dibromo-1,4-benzoquinone interact with DNA?

A2: Electrospray ionization tandem mass spectrometry (ESI-MS/MS) analysis has shed light on the reactivity of 2,5-Dibromo-1,4-benzoquinone towards oligonucleotides. The compound forms 1:1 adducts with single-stranded DNA. [] Interestingly, its interaction is significantly stronger than its methylated counterpart, 2,5-dimethyl-3,6-dibromo-1,4-benzoquinone, indicating that the methyl groups hinder the binding process. [] Collision-induced dissociation studies further revealed that the adducts formed between 2,5-Dibromo-1,4-benzoquinone and DNA undergo characteristic fragmentation patterns, highlighting the specific nature of their interaction. []

Q3: What are the potential environmental concerns associated with 2,5-Dibromo-1,4-benzoquinone?

A3: 2,5-Dibromo-1,4-benzoquinone, classified as a halobenzoquinone (HBQ), has been identified as an emerging disinfection byproduct (DBP) in drinking water. [] Studies have detected 2,5-Dibromo-1,4-benzoquinone in drinking water at median concentrations ranging from 4 to 50 ng/L. [] Chronic exposure to these environmentally relevant concentrations has been linked to oxidative stress and DNA damage in human colon and liver cells. [] Notably, 2,5-Dibromo-1,4-benzoquinone exhibited the highest toxicity among the tested HBQs in liver cells. [] This highlights the need for further research into its long-term impact on human health and the development of effective mitigation strategies.

Q4: Are there methods to reduce 2,5-Dibromo-1,4-benzoquinone contamination in drinking water?

A4: While further research is needed to fully understand the long-term environmental impact of 2,5-Dibromo-1,4-benzoquinone, a simple and effective method for reducing its concentration in drinking water has been identified: boiling. Heating water to 100°C has been shown to efficiently decrease the levels of 2,5-Dibromo-1,4-benzoquinone, along with other concerning HBQs. [] This suggests that boiling water prior to consumption could serve as a practical approach to minimize potential exposure to this emerging DBP.

Q5: Can 2,5-Dibromo-1,4-benzoquinone be utilized in organic synthesis?

A5: Yes, 2,5-Dibromo-1,4-benzoquinone serves as a valuable starting material in organic synthesis. One notable application involves its photoinduced self-substitution reactions in the presence of N,N-dimethyl-t-butylamine. [] This reaction pathway allows for the synthesis of novel oligo(halobenzoquinoid) compounds, including dimers, trimers, and even pentamers of 2,5-Dibromo-1,4-benzoquinone. [] This highlights the versatility of 2,5-Dibromo-1,4-benzoquinone as a building block for generating structurally diverse molecules with potential applications in various fields.